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Compound of Interest

Compound Name:
H-Lys-Lys-Lys-Lys-Lys-Lys-Lys-

Lys-Lys-OH

CAS No.: 21657-52-3

Cat. No.: B8820270

Get Quote

Executive Summary
The interaction between cationic peptides and anionic nucleic acids is the fundamental

thermodynamic driver for non-viral gene delivery and chromatin organization. H-Lys9-OH

(Sequence: H-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-OH) represents a critical "transition

length" oligomer. Unlike high-molecular-weight poly-L-lysine (PLL, >20 residues), which

irreversibly condenses DNA into varying toroidal structures, H-Lys9-OH exhibits a dynamic,

reversible binding mode governed by discrete electrostatic contacts rather than bulk phase

separation. This guide delineates the physicochemical parameters, thermodynamic drivers, and

experimental protocols required to characterize H-Lys9-OH/DNA complexes.

Molecular Architecture & Physicochemical
Properties
To understand the activity, we must first define the structural constraints of the H-Lys9-OH

probe.
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Property Value / Characteristic
Implication for DNA
Binding

Sequence H-(Lys)₉-OH
Homopolymer; no sequence-

specific recognition motifs.

Molecular Weight ~1,171.6 Da

Low MW allows rapid diffusion

and intercalation into DNA

grooves.

Net Charge (pH 7.4) +9 (approx.)

9 protonated ε-amino groups (

) and 1

-amino group.

Charge Density High (1 charge per ~3.5 Å)

Matches the phosphate

spacing of B-DNA (~3.4 Å

rise/bp) closely.

Secondary Structure Random Coil

Too short to form stable

-helices or

-sheets in solution; remains

flexible.

The "Transition Length" Phenomenon
Structure-activity analysis reveals a non-linear dependence on chain length (

):

: Insufficient chelate effect; binding is weak and transient.

(H-Lys9-OH):Critical cooperative threshold. Binding affinity (

) enters the nanomolar range. Capable of neutralizing local phosphate charges but often
insufficient to induce full toroidal condensation alone without crowding agents.

: Irreversible condensation; high toxicity due to membrane disruption.
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Mechanistic Basis of Interaction
The binding of H-Lys9-OH to dsDNA is not merely a "sticking" event but a thermodynamically

driven exchange reaction.

The Counterion Release Force (Entropic Driver)
According to Manning’s Counterion Condensation Theory, DNA is surrounded by a condensed

layer of monovalent cations (e.g., Na⁺). When the polyvalent H-Lys9-OH binds:

The cationic peptide displaces the localized Na⁺ ions.

The release of these ions into the bulk solvent increases the systemic entropy (

).

This entropic gain overrides the enthalpic penalty of bending the DNA or peptide.

The Binding Equilibrium
The interaction can be modeled as:

Where

is the number of counterions released. For H-Lys9-OH, thermodynamic studies suggest

, indicating near-complete displacement of counterions along the binding footprint.

Pathway Visualization
The following diagram illustrates the kinetic and thermodynamic pathway of H-Lys9-OH

binding, contrasting it with longer polylysines.
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Click to download full resolution via product page

Caption: Thermodynamic trajectory of H-Lys9-OH binding. Note the reversibility with high salt,

distinguishing it from longer polymers.

Experimental Characterization Protocols
To validate the SAR of H-Lys9-OH, the following self-validating protocols are recommended.

Protocol A: Electrophoretic Mobility Shift Assay (EMSA)
The Gold Standard for assessing binding affinity and saturation.

Rationale: H-Lys9-OH neutralizes the DNA phosphate backbone. As the charge ratio (N/P)

increases, the migration of DNA towards the anode slows (retardation) or stops (precipitation in

well).

Workflow:

Preparation: Prepare 100 ng of plasmid DNA (e.g., pUC19) per lane.

Titration: Prepare H-Lys9-OH stock (1 mg/mL). Create ratios of Nitrogen (peptide) to

Phosphate (DNA) ranging from N/P = 0.1 to 5.0.

Calculation: 1 µg DNA

3 nmol phosphate.

Incubation: Mix DNA and peptide in HEPES buffer (pH 7.4). Incubate 30 min at RT. Crucial:

Do not use high salt buffer; it inhibits binding.

Electrophoresis: Run on 1% agarose gel with EtBr or SYBR Gold.

Readout:

N/P < 0.5: DNA migrates normally.

N/P 0.8 - 1.2: Smearing (dynamic exchange).
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N/P > 1.5: Complete retention in well (neutralization).

Protocol B: Isothermal Titration Calorimetry (ITC)
For thermodynamic dissection (Enthalpy vs. Entropy).

Rationale: Quantifies the heat released/absorbed upon binding, providing

,

, and stoichiometry (

).

Step-by-Step:

Cell: Load 20 µM dsDNA (bp concentration) in the sample cell.

Syringe: Load 400 µM H-Lys9-OH in the injection syringe.

Buffer Match:Critical: Both peptide and DNA must be dialyzed against the exact same buffer

(e.g., 10 mM Na-Cacodylate, pH 7.0) to prevent heat of dilution artifacts.

Titration: Perform 20 injections of 2 µL each at 25°C.

Analysis: Fit to a "One Set of Sites" model.

Expected Result: Endothermic signal (

) or small Exothermic, but driven by large favorable Entropy (

) due to ion release.

Structure-Activity Relationship (SAR) Summary
The following table summarizes how modifications to the H-Lys9-OH core structure affect DNA

binding activity.
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Structural Modification Effect on DNA Binding Mechanistic Explanation

Chain Elongation (n=9

n=20)
Increased Affinity

Cooperative binding increases;

dissociation rate (

) decreases drastically due to

multiple contact points.

Chain Shortening (n=9

n=5)
Loss of Stability

Below critical charge density;

thermal energy (

) is sufficient to dislodge the

peptide.

Acetylation of Lysines Loss of Binding

Neutralizes the

-amino charge; mimics histone

acetylation (gene

activation/opening).

D-Isomer Substitution (D-Lys)
Identical Electrostatics / Higher

Stability

Electrostatic binding is achiral.

However, D-Lys9 is resistant to

proteases, prolonging the half-

life in biological media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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